Cas no 1806875-41-1 (3-(Difluoromethyl)-4-fluoro-6-iodopyridine-2-carboxaldehyde)

• Product Name: 3-(Difluoromethyl)-4-fluoro-6-iodopyridine-2-carboxaldehyde
• CAS No: 1806875-41-1
• MF: C₇H₃F₃INO
• MW: 301.004504442215
• CID: 4882565
• Update Time: 2025-05-19

3-(Difluoromethyl)-4-fluoro-6-iodopyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-fluoro-6-iodopyridine-2-carboxaldehyde

• Inchi： 1S/C7H3F3INO/c8-3-1-5(11)12-4(2-13)6(3)7(9)10/h1-2,7H
• InChI Key： VEGZEIFDBJSPBU-UHFFFAOYSA-N
• SMILES： IC1=CC(=C(C(F)F)C(C=O)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 2.1
• Topological Polar Surface Area: 30

Additional information on 3-(Difluoromethyl)-4-fluoro-6-iodopyridine-2-carboxaldehyde

Professional Introduction to 3-(Difluoromethyl)-4-fluoro-6-iodopyridine-2-carboxaldehyde (CAS No. 1806875-41-1)

3-(Difluoromethyl)-4-fluoro-6-iodopyridine-2-carboxaldehyde, with the CAS number 1806875-41-1, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyridine family, a heterocyclic aromatic compound that serves as a fundamental structural motif in numerous bioactive molecules. The presence of multiple fluorine atoms and an iodine substituent makes this molecule particularly intriguing for its potential applications in drug discovery and development.

The structural features of 3-(Difluoromethyl)-4-fluoro-6-iodopyridine-2-carboxaldehyde include a difluoromethyl group at the 3-position, a fluoro group at the 4-position, and an iodine atom at the 6-position, all attached to a pyridine core. The carboxaldehyde functionality at the 2-position further enhances its reactivity, making it a versatile intermediate in synthetic chemistry. These structural elements contribute to its unique electronic properties, which are critical for its biological activity.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. Pyridine derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. The introduction of fluorine atoms into these molecules often enhances their metabolic stability and binding affinity to biological targets. Similarly, the presence of an iodine atom can facilitate further functionalization through cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings, which are widely used in drug synthesis.

One of the most compelling aspects of 3-(Difluoromethyl)-4-fluoro-6-iodopyridine-2-carboxaldehyde is its utility as a building block in the synthesis of more complex pharmacophores. The carboxaldehyde group serves as a reactive handle for forming amide or ester bonds, while the iodine atom allows for facile introduction of aryl or vinyl groups. This flexibility has made it a valuable intermediate in the development of small-molecule inhibitors targeting various disease pathways.

Recent studies have highlighted the importance of fluorinated pyridines in the design of kinase inhibitors. Kinases are enzymes that play a crucial role in many cellular processes, and their dysregulation is often associated with cancer and inflammatory diseases. By incorporating fluorinated pyridines into kinase inhibitors, researchers can improve their potency and selectivity. For instance, 3-(Difluoromethyl)-4-fluoro-6-iodopyridine-2-carboxaldehyde has been used to synthesize novel inhibitors targeting tyrosine kinases, which have shown promising results in preclinical studies.

The difluoromethyl group is particularly noteworthy due to its ability to modulate both lipophilicity and electronic properties of molecules. This feature has been exploited in the development of antiviral and anticancer agents. Additionally, the fluoro group can enhance metabolic stability by preventing hydrolysis or oxidation at certain positions within the molecule. These properties make 3-(Difluoromethyl)-4-fluoro-6-iodopyridine-2-carboxaldehyde an attractive candidate for further exploration in medicinal chemistry.

In addition to its role in kinase inhibition, this compound has also been investigated for its potential applications in other therapeutic areas. For example, researchers have explored its use in developing antiparasitic agents, where fluorinated pyridines have shown efficacy against various parasitic infections. The ability to functionalize multiple positions on the pyridine core allows for the creation of diverse chemical libraries, which can be screened for novel bioactive compounds.

The synthesis of 3-(Difluoromethyl)-4-fluoro-6-iodopyridine-2-carboxaldehyde involves several key steps that highlight its synthetic versatility. The introduction of fluorine atoms can be achieved through halogen exchange reactions or direct fluorination methods, while the iodination step typically employs palladium-catalyzed reactions or electrophilic iodination techniques. The final step involves formylation at the 2-position, which can be accomplished using reagents such as phosphorus oxychloride (POCl₃) or dimethylformamide (DMF) in the presence of formic acid.

The synthetic route not only demonstrates the compound's adaptability but also underscores the importance of careful optimization to achieve high yields and purity. Advances in catalytic methods have significantly improved the efficiency of these transformations, making it possible to produce complex heterocyclic compounds on a larger scale. This progress is crucial for facilitating further research and development in pharmaceutical chemistry.

The growing interest in fluorinated pyridines has also led to innovations in analytical techniques for their characterization. High-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are commonly used methods to confirm structural integrity and purity. These tools are essential for ensuring that compounds like 3-(Difluoromethyl)-4-fluoro-6-iodopyridine-2-carboxaldehyde meet stringent quality standards before they are advanced into preclinical testing.

In conclusion, 3-(Difluoromethyl)-4-fluoro-6-iodopyridine-2-carboxaldehyde (CAS No. 1806875-41-1) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and versatile reactivity. Its applications in drug discovery span multiple therapeutic areas, including oncology, antiviral therapy, and antiparasitic treatment. As research continues to uncover new ways to leverage fluorinated heterocycles, compounds like this one will undoubtedly play a crucial role in developing next-generation therapeutics.